Cas no 821777-51-9 (Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• CAS No: 821777-51-9
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 697225
• PubChem ID: 43448258
• Update Time: 2025-04-19

Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• 4-nitro-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
• BCTSYFPMYMRNLV-UHFFFAOYSA-N
• SCHEMBL3061128
• DTXSID60656047
• Z424797440
• 821777-51-9

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)4-16-5-1-2-7(17(18)19)6(3-5)9(13,14)15/h1-3,16H,4H2
• InChI Key： BCTSYFPMYMRNLV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)NCC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 288.03334641g/mol
• Monoisotopic Mass: 288.03334641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.8Ų